Cas no 1038778-91-4 (tert-butyl N-(2-iodo-5-methylphenyl)carbamate)

tert-butyl N-(2-iodo-5-methylphenyl)carbamate structure
1038778-91-4 structure
Product Name:tert-butyl N-(2-iodo-5-methylphenyl)carbamate
CAS No:1038778-91-4
MF:C12H16INO2
MW:333.165415763855
CID:5618763
PubChem ID:121003345
Update Time:2023-11-24

tert-butyl N-(2-iodo-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28295976
    • tert-Butyl (2-iodo-5-methylphenyl)carbamate
    • CS-0372261
    • 1038778-91-4
    • tert-butyl N-(2-iodo-5-methylphenyl)carbamate
    • Carbamic acid, N-(2-iodo-5-methylphenyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H16INO2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
    • InChI Key: RWGFCWFGZLWDPZ-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C)C=C1NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 333.02258g/mol
  • Monoisotopic Mass: 333.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.536±0.06 g/cm3(Predicted)
  • Melting Point: 79.5-82 °C
  • Boiling Point: 309.4±35.0 °C(Predicted)
  • pka: 13.08±0.70(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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